Cas no 3437-32-9 (2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine)

• Product Name: 2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine
• CAS No: 3437-32-9
• CID: 4649347
• PubChem ID: 55281184
• Update Time: 2025-05-20

2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine

Comprehensive Overview of 2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine (CAS No. 3437-32-9): Properties, Applications, and Industry Insights

2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine (CAS No. 3437-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This amine derivative, characterized by a pyrrolidine ring substituted with two methyl groups at the 3-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₈N₂, and moderate polarity make it soluble in common organic solvents, facilitating its use in diverse reactions.

In recent years, the demand for pyrrolidine-based compounds like 2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine has surged, driven by their applications in drug discovery. Researchers highlight its role as a building block for bioactive molecules targeting neurological and metabolic disorders. For instance, its incorporation into small-molecule inhibitors has shown promise in modulating protein-protein interactions, a hot topic in precision medicine. This aligns with the growing trend of AI-driven drug design, where such scaffolds are computationally screened for optimized pharmacokinetics.

The compound’s stability under physiological conditions makes it suitable for prodrug development, a frequently searched topic in pharmaceutical forums. Its secondary amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. Notably, its lipophilic balance (LogP ~1.5) enhances membrane permeability, a critical factor in CNS drug delivery—a key focus area in neurodegenerative disease research.

From an industrial perspective, 3437-32-9 is synthesized via reductive amination or nucleophilic substitution, with green chemistry principles increasingly applied to reduce waste. Environmental concerns have led to innovations like catalytic hydrogenation, which improves yield while minimizing byproducts. These advancements resonate with the sustainable synthesis trend, a top search query among process chemists.

Analytical characterization of 2-(3,3-dimethylpyrrolidin-1-yl)ethan-1-amine typically involves GC-MS, NMR, and HPLC, techniques widely discussed in laboratory workflows. Its spectral data (e.g., ¹H NMR δ 1.0 ppm for methyl protons) aids in quality control, ensuring compliance with GMP standards—a recurring concern for contract manufacturers.

Emerging applications include its use in material science, where it acts as a linker for functionalized polymers. This ties into the booming interest in smart materials for sensors and coatings. Additionally, its potential in agrochemical formulations is being explored, addressing the demand for eco-friendly pesticides—a trending topic in agricultural biotechnology.

In summary, CAS No. 3437-32-9 exemplifies the intersection of structural versatility and multidisciplinary utility. As research continues to uncover novel applications—from bioconjugation to catalysis—this compound remains a focal point for innovation, reflecting the dynamic needs of modern science and industry.